(5-chloro-2-methyl-phenyl)carbamoylmethyl-(3-methoxypropyl)azanium chl oride
(5-chloro-2-methyl-phenyl)carbamoylmethyl-(3-methoxypropyl)azanium chl oride
Brand Name:
Vulcanchem
CAS No.:
109561-94-6
VCID:
VC0011118
InChI:
InChI=1S/C13H19ClN2O2.ClH/c1-10-4-5-11(14)8-12(10)16-13(17)9-15-6-3-7-18-2;/h4-5,8,15H,3,6-7,9H2,1-2H3,(H,16,17);1H
SMILES:
CC1=C(C=C(C=C1)Cl)NC(=O)C[NH2+]CCCOC.[Cl-]
Molecular Formula:
C13H20Cl2N2O2
Molecular Weight:
307.21 g/mol
(5-chloro-2-methyl-phenyl)carbamoylmethyl-(3-methoxypropyl)azanium chl oride
CAS No.: 109561-94-6
Main Products
VCID: VC0011118
Molecular Formula: C13H20Cl2N2O2
Molecular Weight: 307.21 g/mol
| CAS No. | 109561-94-6 |
|---|---|
| Product Name | (5-chloro-2-methyl-phenyl)carbamoylmethyl-(3-methoxypropyl)azanium chl oride |
| Molecular Formula | C13H20Cl2N2O2 |
| Molecular Weight | 307.21 g/mol |
| IUPAC Name | [2-(5-chloro-2-methylanilino)-2-oxoethyl]-(3-methoxypropyl)azanium;chloride |
| Standard InChI | InChI=1S/C13H19ClN2O2.ClH/c1-10-4-5-11(14)8-12(10)16-13(17)9-15-6-3-7-18-2;/h4-5,8,15H,3,6-7,9H2,1-2H3,(H,16,17);1H |
| Standard InChIKey | ITZJAINHPZCEBH-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)Cl)NC(=O)C[NH2+]CCCOC.[Cl-] |
| Canonical SMILES | CC1=C(C=C(C=C1)Cl)NC(=O)C[NH2+]CCCOC.[Cl-] |
| Synonyms | (5-chloro-2-methyl-phenyl)carbamoylmethyl-(3-methoxypropyl)azanium chl oride |
| PubChem Compound | 60346 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume